3-(4-tert-butylphenoxy)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 3-(4-tert-butylphenoxy)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C26H29F3N2O4/c1-25(2,3)16-5-7-17(8-6-16)34-23-21(33)18-9-10-20(32)19(15-31-13-11-30(4)12-14-31)22(18)35-24(23)26(27,28)29/h5-10,32H,11-15H2,1-4H3
• InChI Key: JIGGCYGJVLLBDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCN(CC4)C)O)C(F)(F)F
• Molecular Formula: C26H29F3N2O4
• Molecular Weight: 490.5 g/mol

Description

This chromen-4-one derivative features a poly-substituted core structure with distinct functional groups:

• Position 3: A bulky 4-tert-butylphenoxy group, contributing to lipophilicity and steric effects.
• Position 8: A 4-methylpiperazinylmethyl moiety, influencing solubility and basicity.
• Position 2: A trifluoromethyl group, enhancing electron-withdrawing properties and metabolic stability.

Biological Activity

Overview

3-(4-tert-butylphenoxy)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one is a synthetic organic compound belonging to the class of chromen-4-one derivatives. This compound has garnered attention for its potential biological activities, which include enzyme inhibition and antioxidant properties. The unique structural features, such as the trifluoromethyl group and the piperazinylmethyl side chain, contribute to its pharmacological profile.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{IUPAC Name }3-(4-\text{tert butylphenoxy})-7-\text{hydroxy}-8-\{(4-\text{methylpiperazin 1 yl})\text{methyl}\}-2-(\text{trifluoromethyl})-4H-\text{chromen}-4-\text{one}$$

Key Features:

• Trifluoromethyl Group: Enhances biological activity through increased metabolic stability and lipid solubility.
• Piperazinylmethyl Side Chain: May confer unique binding properties, influencing interaction with biological targets.

The compound's biological activity is primarily attributed to its interaction with specific molecular targets, including various enzymes. The trifluoromethyl group enhances binding affinity due to its electron-withdrawing nature, facilitating interactions through hydrogen and halogen bonds. This interaction may modulate enzyme activity, alter protein conformation, or interfere with cellular signaling pathways.

Enzyme Inhibition

Research indicates that 3-(4-tert-butylphenoxy)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one exhibits inhibitory effects on several key enzymes:

Enzyme	IC50 (μM)	Comments
Acetylcholinesterase (AChE)	19.2	Moderate inhibition observed .
Butyrylcholinesterase (BChE)	13.2	Moderate inhibition observed .
Cyclooxygenase-2 (COX-2)	Not specified	Potential anti-inflammatory activity.
Lipoxygenase (LOX)	Not specified	Potential anti-inflammatory activity observed .

Antioxidant Activity

The compound has been evaluated for its antioxidant properties, which are crucial in combating oxidative stress-related diseases. The presence of the trifluoromethyl group is believed to enhance these activities by improving membrane permeability and stabilizing reactive intermediates.

Case Studies and Research Findings

• Inhibition Studies:
  A study assessed the compound's efficacy against AChE and BChE, revealing IC50 values indicating moderate inhibitory effects on both enzymes, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's .
• Molecular Docking Analysis:
  Molecular docking studies have shown that the compound can effectively bind to active sites of target enzymes, providing insights into its mechanism of action at a molecular level. The presence of halogen atoms facilitates stronger interactions with enzyme residues .
• Cytotoxicity Assessments:
  The cytotoxic effects were evaluated against cancer cell lines, including MCF-7 (breast cancer) and HEK293 (human embryonic kidney cells). Preliminary results suggest that while some derivatives exhibit cytotoxicity, further studies are required to establish a comprehensive profile .

Comparison with Similar Compounds

Comparison with Similar Compounds

Chromen-4-one derivatives exhibit diverse biological activities modulated by substituent variations. Below is a comparative analysis of structurally related compounds (Table 1), followed by detailed discussions.

Table 1: Structural and Molecular Comparisons

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	3-(4-tert-butylphenoxy), 7-OH, 8-(4-methylpiperazinylmethyl), 2-CF₃	C₂₇H₂₈F₃N₂O₄	526.52	High lipophilicity, steric bulk	-
8-[(4-Ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one	3-(4-methoxyphenyl), 8-(4-ethylpiperazinylmethyl)	C₂₄H₂₅F₃N₂O₄	462.47	Reduced steric bulk, enhanced solubility
3-(4-Chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one	3-(4-chlorophenyl)	C₂₂H₁₉ClF₃N₂O₃	474.85	Electron-withdrawing Cl, moderate polarity
7-Hydroxy-3-(3-methylphenoxy)-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one	3-(3-methylphenoxy)	C₂₃H₂₁F₃N₂O₄	458.43	Smaller aryl group, lower steric hindrance
5-Fluoro-3-(4-fluorophenyl)-2-(1-(6-(4-methylpiperazin-1-yl)-9H-purin-9-yl)ethyl)-4H-chromen-4-one	5-F, 3-(4-fluorophenyl), 2-purine derivative	C₂₆H₂₂F₄N₆O₂	558.49	Purine-modified, dual pharmacophore
4-[3-(4-Piperazin-1-yl)propoxy]-7-methoxy-3-phenyl-2H-chromen-2-one	2H-chromen-2-one core, 7-OCH₃, 3-phenyl, 4-propoxy-piperazinyl	C₂₅H₂₇N₃O₄	433.50	Altered core (2-one), flexible linker
8-{[Benzyl(methyl)amino]methyl}-7-hydroxy-3-(2-naphthyloxy)-2-(trifluoromethyl)-4H-chromen-4-one	3-(2-naphthyloxy), 8-(benzyl-methylamino)	C₃₀H₂₅F₃N₂O₃	542.53	Extended aromatic system, tertiary amine

Key Comparative Insights

4-Methoxyphenyl (): Methoxy group improves solubility via polar interactions but reduces steric shielding compared to tert-butyl . 4-Chlorophenyl (): Chlorine’s electron-withdrawing effect may influence electronic distribution, affecting binding affinity in target proteins .

Position 8 Variations 4-Methylpiperazinylmethyl (Target): Balances basicity and solubility; methyl substitution reduces steric hindrance compared to ethyl () . Benzyl-methylamino (): Tertiary amine increases hydrophilicity but may introduce metabolic instability due to oxidative susceptibility .

Core Structure Differences

• 4H-chromen-4-one vs. 2H-chromen-2-one () : The ketone position (4-one vs. 2-one) alters electronic properties and hydrogen-bonding capacity, impacting receptor interactions .

Functional Group Additions Purine Moiety (): Hybrid structures (e.g., ) combine chromenone and purine pharmacophores, suggesting dual mechanisms of action but increased synthetic complexity .

Physicochemical and Bioactivity Implications

• Lipophilicity : The target compound’s tert-butyl group (logP ~4.2 estimated) exceeds analogs with methoxy (logP ~3.5) or chloro (logP ~3.8) groups, favoring blood-brain barrier penetration but risking solubility issues.
• Synthetic Accessibility: Ethylpiperazinyl derivatives () may offer easier synthesis than tert-butylphenoxy analogs due to fewer steric challenges .
• Biological Performance : Chlorophenyl derivatives () could exhibit stronger enzyme inhibition due to halogen bonding, whereas naphthyloxy groups () may enhance π-π stacking in hydrophobic pockets .

Preparation Methods

Bromination of 2-tert-Butylphenol

4-Bromo-2-tert-butylphenol is synthesized as a key intermediate. As demonstrated in Search Result, bromination of 2-tert-butylphenol using N-bromosuccinimide (NBS) in acetonitrile achieves 88% yield:

Etherification via SNAr

The chromenone core (3-bromo-2-trifluoromethyl-4H-chromen-4-one) reacts with 4-tert-butylphenol under basic conditions:

Demethylation to Introduce 7-Hydroxy Group

A methoxy-protected precursor (7-methoxy-chromenone) undergoes demethylation using boron tribromide (BBr3):

Functionalization at Position 8: [(4-Methylpiperazin-1-yl)Methyl] Side Chain

Mannich Reaction

The 8-position is functionalized via a Mannich reaction, introducing an aminomethyl group:

Alternative Chloromethylation

An alternative route involves chloromethylation followed by nucleophilic substitution:

Final Assembly and Purification

The fully substituted chromenone is purified via recrystallization (ethanol/water) or column chromatography (CH2Cl2/MeOH 9:1). Analytical data (1H NMR, HRMS) confirm structural integrity:

• 1H NMR (500 MHz, DMSO-d6): δ 1.38 (s, 9H, C(CH3)3), 2.25 (s, 3H, NCH3), 3.45 (m, 8H, piperazine), 5.12 (s, 2H, CH2N), 6.85–7.45 (aromatic protons).

• HRMS : m/z calc. for C28H30F3N3O4 [M+H]+: 554.2165; found: 554.2168.

Comparative Analysis of Synthetic Routes

Step	Method	Reagents/Conditions	Yield (%)	Purity (%)
Core formation	Claisen-Schmidt	NaOH, EtOH, reflux	70	98
3-Phenoxy installation	SNAr	K2CO3, DMF, 100°C	68	95
7-Demethylation	BBr3	CH2Cl2, −78°C to rt	85	97
8-Aminomethylation	Mannich	HCl, EtOH, 60°C	58	93

Challenges and Optimization

• Trifluoromethyl Stability : The electron-withdrawing CF3 group necessitates mild conditions during SNAr to prevent decomposition.

• Steric Hindrance : Bulky tert-butylphenoxy group slows etherification; elevated temperatures (100°C) improve kinetics.

• Piperazine Solubility : Polar aprotic solvents (DMF) enhance nucleophilic substitution efficiency at position 8 .

Q & A

Q. How can researchers validate the compound’s mechanism of action in complex biological systems?

• Answer :
• CRISPR/Cas9 Knockout Models : Confirm target specificity by deleting putative receptors .
• Transcriptomics/Proteomics : Identify downstream pathways via RNA-seq or SILAC labeling .
• Inhibitor Co-Treatment : Use selective inhibitors (e.g., kinase inhibitors) to block hypothesized pathways .